Cas no 88773-42-6 (2H-1-Benzopyran-3-carboxylic acid, 7-hydroxy-2-oxo-, butyl ester)

• Product Name: 2H-1-Benzopyran-3-carboxylic acid, 7-hydroxy-2-oxo-, butyl ester
• CAS No: 88773-42-6
• MF: C₁₄H₁₄O₅
• MW: 262.257964611053
• CID: 621780
• PubChem ID: 71320157
• Update Time: 2025-04-19

2H-1-Benzopyran-3-carboxylic acid, 7-hydroxy-2-oxo-, butyl ester Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carboxylic acid, 7-hydroxy-2-oxo-, butyl ester
• butyl 7-hydroxy-2-oxochromene-3-carboxylate
• DTXSID20750136
• 88773-42-6
• Butyl 7-hydroxy-2-oxo-2H-1-benzopyran-3-carboxylate

• Inchi： 1S/C14H14O5/c1-2-3-6-18-13(16)11-7-9-4-5-10(15)8-12(9)19-14(11)17/h4-5,7-8,15H,2-3,6H2,1H3
• InChI Key： RYMXUVXMDJIGTA-UHFFFAOYSA-N
• SMILES： O(C(C1C(=O)OC2C=C(C=CC=2C=1)O)=O)CCCC

Computed Properties

• Exact Mass: 262.08412354g/mol
• Monoisotopic Mass: 262.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 72.8Ų